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Compound of Interest

Compound Name: Phenylvinyldimethoxysilane

Cat. No.: B15293693

For Researchers, Scientists, and Drug Development Professionals

Abstract

Phenylvinyldimethoxysilane (CAS No. 20151-57-9) is a bifunctional organosilane molecule
featuring both a phenyl and a vinyl group attached to a central silicon atom, along with two
hydrolyzable methoxy groups. This unique combination of reactive sites makes it a versatile
chemical intermediate in the synthesis of a wide array of organic and organosilicon
compounds. This technical guide provides a comprehensive overview of the known chemical
properties of Phenylvinyldimethoxysilane, including its physical characteristics, reactivity,
and spectroscopic signature. The information is intended to support researchers and
professionals in its application for novel material development and chemical synthesis.

Core Chemical Properties

Phenylvinyldimethoxysilane is a colorless liquid under standard conditions. Its fundamental
properties are summarized in the table below.
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Property Value Reference
CAS Number 20151-57-9

Molecular Formula C10H140:2Si

Molecular Weight 194.3 g/mol

Boiling Point 227.5 °C at 760 mmHg

Flash Point 108.6 °C

Refractive Index

n20/D 1.486 (Predicted)

Melting Point

Not available

Density

Not available

Reactivity and Chemical Behavior

The reactivity of Phenylvinyldimethoxysilane is primarily governed by the presence of the

vinyl and methoxy functional groups attached to the silicon atom.

Hydrolysis

The methoxy groups (-OCH?s) of Phenylvinyldimethoxysilane are susceptible to hydrolysis in

the presence of water. This reaction, often catalyzed by acids or bases, leads to the formation

of silanol intermediates (Si-OH) and the release of methanol. The resulting silanols are highly

reactive and can undergo self-condensation to form siloxane oligomers and polymers.

The generalized hydrolysis and condensation pathway can be visualized as follows:
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Hydrolysis

Phenylvinyldimethoxysilane Phenylvinylsilanediol .
( (R-Si(OCHs)2) 2 H0 > (R-Si(OH)>) 2 CHsOH

Self-condensation

Condensation

Siloxane Polymer

({R-Si(0)In) SO

Click to download full resolution via product page
Caption: Hydrolysis and condensation of Phenylvinyldimethoxysilane.

A general experimental protocol for the hydrolysis of methoxysilanes, which can be adapted for
Phenylvinyldimethoxysilane, involves the controlled addition of water to a solution of the
silane in a suitable solvent, often with a catalyst.

Experimental Protocol: General Hydrolysis of Methoxysilanes

» Materials: Phenylvinyldimethoxysilane, a suitable solvent (e.g., toluene, THF), deionized
water, and an acid or base catalyst (e.g., HCI, NHsOH).

e Procedure: a. Dissolve Phenylvinyldimethoxysilane in the chosen solvent in a reaction
vessel equipped with a stirrer and a dropping funnel. b. Prepare a solution of deionized
water, which may contain the catalyst. c. Slowly add the water solution to the silane solution
with vigorous stirring. The reaction can be exothermic, so the addition rate should be
controlled to maintain the desired reaction temperature. d. After the addition is complete,
continue stirring for a specified period to ensure complete hydrolysis. e. The progress of the
reaction can be monitored by techniques such as IR spectroscopy (disappearance of Si-O-
CHs bands and appearance of Si-OH bands). f. The resulting product can be isolated by
removing the solvent and by-products under reduced pressure.

Polymerization
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The vinyl group (-CH=CHz3) in Phenylvinyldimethoxysilane can undergo polymerization
reactions, typically through free-radical or transition-metal-catalyzed mechanisms. This allows
for the incorporation of the silane moiety into various polymer backbones, leading to materials
with modified properties such as increased thermal stability, hydrophobicity, and refractive
index.

The polymerization can be initiated by common free-radical initiators like azobisisobutyronitrile
(AIBN) or benzoyl peroxide.

OMDGhenylvinyldimethoxysiIanejwb[Polysiloxane with Phenyl and Vinyl side chains]
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¢ To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of Phenylvinyldimethoxysilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15293693#what-are-the-chemical-properties-of-
phenylvinyldimethoxysilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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